Cas no 71617-15-7 (Benzeneethanol, a,a,4-trimethyl-, 1-acetate)

• Product Name: Benzeneethanol, a,a,4-trimethyl-, 1-acetate
• CAS No: 71617-15-7
• MF: C₁₃H₁₈O₂
• MW: 206.280824184418
• CID: 564854
• PubChem ID: 166175
• Update Time: 2025-04-19

Benzeneethanol, a,a,4-trimethyl-, 1-acetate Chemical and Physical Properties

Names and Identifiers

• Benzeneethanol, a,a,4-trimethyl-, 1-acetate
• [2-methyl-1-(4-methylphenyl)propan-2-yl] acetate
• alpha,alpha,4-trimethylphenethyl acetate
• 2-methyl-1-(4-methylphenyl)propan-2-yl acetate
• 4,alpha,alpha-Trimethylbenzeneethanol acetate
• Benzeneethanol, alpha,alpha,4-trimethyl-, 1-acetate
• Benzeneethanol, alpha,alpha,4-trimethyl-, acetate
• 71617-15-7
• Benzeneethanol, .alpha.,.alpha.,4-trimethyl-, acetate
• Benzeneethanol, .alpha.,.alpha.,4-trimethyl-, 1-acetate
• NS00061645
• DTXSID90887948
• EINECS 275-707-2

• Inchi： 1S/C13H18O2/c1-10-5-7-12(8-6-10)9-13(3,4)15-11(2)14/h5-8H,9H2,1-4H3
• InChI Key： ZZRMFTYRQORIEE-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C(C)(C)CC1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 206.131
• Monoisotopic Mass: 206.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.1
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 0.991
• Boiling Point: 278.6°C at 760 mmHg
• Flash Point: 105.8°C
• Refractive Index: 1.497